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Compound of Interest

Compound Name: tert-Butyl bromoacetate

Cat. No.: B143388 Get Quote

Essential Guide to Handling tert-Butyl bromoacetate
This guide provides critical safety and logistical information for the handling and disposal of

tert-Butyl bromoacetate, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

operational integrity.

Chemical Properties and Hazards
tert-Butyl bromoacetate is a flammable and corrosive chemical that poses significant health

risks upon exposure. It is crucial to understand its properties to handle it safely.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b143388?utm_src=pdf-interest
https://www.benchchem.com/product/b143388?utm_src=pdf-body
https://www.benchchem.com/product/b143388?utm_src=pdf-body
https://www.benchchem.com/product/b143388?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143388?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citations

Synonyms

Acetic acid, bromo-, 1,1-

dimethylethyl ester; t-Butyl

bromoacetate

[1][2]

Appearance
Colorless to light yellow clear

liquid
[3][2][4]

Molecular Formula C6H11BrO2 [3]

CAS Number 5292-43-3 [1][3]

Flash Point 49 °C (120.2 °F) - closed cup [5]

Primary Hazards

Flammable liquid and vapor,

Harmful if swallowed, Causes

severe skin burns and eye

damage, May cause

respiratory irritation,

Lachrymator (substance which

increases the flow of tears)

[1][3][2][4]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[1][6]

Personal Protective Equipment (PPE)
The correct selection and use of PPE are paramount to minimize exposure risk. The following

table summarizes the required PPE for handling tert-Butyl bromoacetate.
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Body Part Required PPE Citations

Eyes/Face
Tightly fitting safety goggles

and a face shield.
[1][4][6]

Skin/Body

Chemical-resistant gloves

(e.g., nitrile or neoprene), a

flame-retardant lab coat, and

appropriate protective clothing

to prevent any possibility of

skin contact.

[1][4][6]

Respiratory

All handling must be

conducted in a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH/MSHA-approved full-

facepiece airline respirator in

positive pressure mode is

required.

[4][6]

Operational Plan: Handling and Disposal
This section provides a step-by-step protocol for the safe handling and disposal of tert-Butyl
bromoacetate.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

Storage Location: Store in a designated, approved flammable liquid storage area that is cool,

dry, and well-ventilated.[1][4][7] The storage area should be separate from incompatible

materials, particularly strong oxidizing agents and bases.[1][6]

Container Integrity: Keep containers securely sealed when not in use.[1][3][7] Protect

containers from physical damage and check regularly for leaks.[7]
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Temperature: Store at the manufacturer's recommended temperature, often between 0-6°C.

[4]

Ignition Sources: Prohibit smoking, naked lights, heat, or any other ignition sources in the

storage area.[7]

Handling and Use
Location: All work must be performed in a well-ventilated area, preferably within a certified

chemical fume hood.[4][6]

Personal Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[1][7]

Wash hands thoroughly with soap and water after handling.[1][7]

Preventing Contact: Avoid all personal contact, including inhalation of vapors.[7] Wear the

appropriate PPE as specified in the table above.

Static Electricity: To prevent ignition from static discharge, earth all lines and equipment.[7]

Use spark-proof tools and explosion-proof equipment.[1][2][8] Ground and bond containers

when transferring material.[2]

Container Handling: Do not pressurize, cut, weld, or grind empty containers as they may

contain explosive residual vapors.[2][7]

Spill Management
Immediate Actions: In case of a spill, evacuate all non-essential personnel from the

immediate area.[4] Eliminate all sources of ignition.[1]

Ventilation: Ensure the area is well-ventilated to dissipate vapors.[4]

Containment: Stop the leak if it is safe to do so.

Cleanup: Absorb the spill with a non-combustible, inert material such as sand, earth, or

vermiculite.[5][6] Place the absorbed material into a suitable, labeled container for hazardous

waste disposal. Do not use plastic buckets.[7]
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Decontamination: Thoroughly decontaminate the spill area after the material has been

removed.

First Aid Measures
Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, including under the

eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[1][3][6]

Skin Contact

Immediately remove all

contaminated clothing. Flush

the affected skin area with

large amounts of water for at

least 15 minutes. Seek

immediate medical attention.

[1][3][6]

Inhalation

Move the victim to fresh air

immediately. If breathing is

difficult, administer oxygen. If

the victim is not breathing,

provide artificial respiration.

Seek immediate medical

attention.

[2][6]

Ingestion

DO NOT induce vomiting. If

the person is conscious and

alert, rinse their mouth with

water and have them drink 2-4

cupfuls of milk or water. Seek

immediate medical attention.

[1][4][6]

Disposal Plan
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Regulations: All waste must be handled and disposed of in strict accordance with all local,

state, and federal regulations.[7]

Waste Classification: tert-Butyl bromoacetate waste is classified as hazardous. It may fall

under EPA hazardous waste numbers D001 for ignitability and D002 for corrosivity.[7]

Disposal Method: The preferred method of disposal is through a licensed professional waste

disposal service or at an authorized incinerator equipped with an afterburner and scrubber.

[8]

Container Disposal: Empty containers may retain explosive vapors and must be handled with

care.[7] Puncture containers to prevent re-use before disposal at an authorized landfill, if

permitted by regulations.[7]

Process Workflow
The following diagram illustrates the key stages of the handling and disposal process for tert-
Butyl bromoacetate.
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Caption: Workflow for safe handling and disposal of tert-Butyl bromoacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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